Cas no 60472-17-5 (4-(4-fluorophenyl)-1H-imidazol-2-amine)

• Product Name: 4-(4-fluorophenyl)-1H-imidazol-2-amine
• CAS No: 60472-17-5
• MF: C₉H₈FN₃
• MW: 177.178324699402
• MDL: MFCD07382513
• CID: 871710
• PubChem ID: 329775655
• Update Time: 2025-06-08

4-(4-fluorophenyl)-1H-imidazol-2-amine Chemical and Physical Properties

Names and Identifiers

• 5-(4-fluorophenyl)-1H-iMidazol-2-aMine
• 4-(4-fluoro-phenyl)-1(3)H-imidazol-2-ylamine
• 5-(4-fluorophenyl)-1H-imidazol-2-amine(SALTDATA: FREE)
• AGN-PC-00KGCK
• Ambcb4025960
• BBL021756
• CHEMBL1649771
• CTK5B1542
• SureCN2419681
• SureCN8221175
• 4-(4-fluorophenyl)-1H-imidazol-2-amine
• DB-349625
• Z1198173214
• 5-(4-Fluorophenyl)-1H-imidazol-2-amine, AldrichCPR
• AKOS005638759
• CS-0246478
• 60472-17-5
• SCHEMBL8221175
• F1907-0646
• 2-Amino-5-(4-fluorophenyl)imidazole
• DTXSID00515124
• G41768
• BS-38290
• STK894473
• EN300-331446
• AKOS013153975
• SCHEMBL2419681
• MFCD07382513

• MDL： MFCD07382513
• Inchi： 1S/C9H8FN3/c10-7-3-1-6(2-4-7)8-5-12-9(11)13-8/h1-5H,(H3,11,12,13)
• InChI Key： ANHNVGOEKUWHGJ-UHFFFAOYSA-N
• SMILES： FC1C=CC(=CC=1)C1=CN=C(N)N1

Computed Properties

• Exact Mass: 177.07000
• Monoisotopic Mass: 177.07022543g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 168
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 54.7Ų

Experimental Properties

• Density: 1.334
• Boiling Point: 415°C at 760 mmHg
• Flash Point: 204.8°C
• Refractive Index: 1.636
• PSA: 54.70000
• LogP: 2.37920

4-(4-fluorophenyl)-1H-imidazol-2-amine Security Information

• Symbol:
• Signal Word：Danger
• Hazard Statement： H302-H318
• Warning Statement： P280-P305+P351+P338
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 22-41
• Safety Instruction： 26-39
• Hazardous Material Identification：

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Imidazoles Substituted imidazoles

Additional information on 4-(4-fluorophenyl)-1H-imidazol-2-amine

Introduction to 4-(4-fluorophenyl)-1H-imidazol-2-amine (CAS No: 60472-17-5)

4-(4-fluorophenyl)-1H-imidazol-2-amine is a significant compound in the field of pharmaceutical chemistry, characterized by its unique structural and functional properties. This heterocyclic amine, with the chemical formula C₈H₆FN₂, has garnered considerable attention due to its potential applications in drug discovery and medicinal chemistry. The presence of a fluorine atom at the para position of the phenyl ring and the imidazole core enhances its reactivity and binding affinity, making it a valuable scaffold for developing novel therapeutic agents.

The compound’s molecular structure consists of an imidazole ring linked to a 4-fluorophenyl group via an amine substituent. This configuration imparts specific electronic and steric properties that are highly relevant for designing molecules with targeted biological activity. The fluorine atom, in particular, is a key pharmacophore that influences the compound’s metabolic stability and pharmacokinetic profile, which are critical factors in drug development.

In recent years, 4-(4-fluorophenyl)-1H-imidazol-2-amine has been extensively studied for its role in synthesizing small-molecule inhibitors targeting various biological pathways. One of the most notable areas of research involves its application in developing kinase inhibitors, which are essential for treating cancers and inflammatory diseases. The imidazole core is a common motif in kinase inhibitors due to its ability to mimic ATP binding pockets, thereby disrupting enzyme activity.

Recent advancements in computational chemistry have enabled researchers to predict the binding interactions of 4-(4-fluorophenyl)-1H-imidazol-2-amine with target proteins with high accuracy. This has led to the identification of novel derivatives with enhanced potency and selectivity. For instance, studies have shown that modifications at the amine group can significantly improve binding affinity to specific kinases, such as EGFR and ALK inhibitors.

The fluorine substituent plays a crucial role in modulating the pharmacological properties of 4-(4-fluorophenyl)-1H-imidazol-2-amine. Fluorinated aromatic compounds are known for their increased metabolic stability and improved oral bioavailability, which are desirable traits in drug candidates. Additionally, fluorine atoms can enhance the lipophilicity of molecules, facilitating their penetration across biological membranes.

Another area of interest is the use of 4-(4-fluorophenyl)-1H-imidazol-2-amine in designing antiviral agents. The imidazole ring’s ability to interact with nucleic acid bases makes it a promising scaffold for inhibiting viral replication. Researchers have explored its derivatives as potential inhibitors of enzymes involved in viral polymerization processes. Preliminary studies suggest that certain analogs exhibit significant antiviral activity against RNA viruses.

The synthesis of 4-(4-fluorophenyl)-1H-imidazol-2-amine involves multi-step organic reactions, typically starting from commercially available precursors such as 4-fluoroaniline and imidazole derivatives. The introduction of the amine group at the 2-position of the imidazole ring requires careful optimization to ensure high yield and purity. Advanced synthetic techniques, including transition-metal-catalyzed cross-coupling reactions, have been employed to enhance reaction efficiency and selectivity.

In conclusion, 4-(4-fluorophenyl)-1H-imidazol-2-amine (CAS No: 60472-17-5) represents a versatile compound with broad applications in pharmaceutical research. Its unique structural features make it an attractive candidate for developing drugs targeting various diseases, particularly cancers and viral infections. Continued investigation into its derivatives and mechanisms of action will likely uncover further therapeutic potentials, solidifying its importance in medicinal chemistry.